Cas no 79457-63-9 (3-(chloromethyl)-2,2-dimethyloxirane)

3-(Chloromethyl)-2,2-dimethyloxirane is a chlorinated epoxide compound characterized by its reactive oxirane ring and chloromethyl functional group. This structure imparts versatility in synthetic applications, particularly as an intermediate in organic synthesis and polymer chemistry. The compound’s strained epoxide ring facilitates ring-opening reactions, enabling the formation of derivatives with alcohols, amines, or other nucleophiles. Its chloromethyl group further enhances reactivity, allowing for additional functionalization or cross-linking in polymer systems. The dimethyl substitution adjacent to the epoxide ring contributes to steric stabilization, influencing reaction selectivity. This compound is useful in the preparation of specialty chemicals, adhesives, and coatings, where controlled reactivity and structural modification are critical. Proper handling is required due to its potential lachrymatory and irritant properties.

3-(chloromethyl)-2,2-dimethyloxirane structure

79457-63-9 structure

Product Name:3-(chloromethyl)-2,2-dimethyloxirane

CAS No:79457-63-9

MF:C₅H₉ClO

MW:120.577360868454

MDL:MFCD19232129

CID:984700

PubChem ID:331677

Update Time:2025-10-07

3-(chloromethyl)-2,2-dimethyloxirane Chemical and Physical Properties

Names and Identifiers

- 3-(chloromethyl)-2,2-dimethyloxirane
- 1-chloro-2,3-epoxy-3-methylbutane
- 1-Chloro-3-methyl-2,3-epoxybutane
- 2,2-dimethyl-3-(chloromethyl)oxirane
- 3-(chloromethyl)-2,2-dimethyl-oxirane
- 3-Chlormethyl-2,2-dimethyl-oxiran
- 3-chloromethyl-2,2-dimethyl-oxirane
- AC1L79KN
- CTK2H9296
- NSC326135
- AKOS006382788
- Z1205657657
- DTXSID20318093
- NSC-326135
- 79457-63-9
- EN300-318449
- SCHEMBL19585115
- DS-013872
- MDL： MFCD19232129
- Inchi： 1S/C5H9ClO/c1-5(2)4(3-6)7-5/h4H,3H2,1-2H3
- InChI Key： CHKXVLMZDALGOS-UHFFFAOYSA-N
- SMILES： ClCC1C(C)(C)O1

Computed Properties

Exact Mass: 120.03427
Monoisotopic Mass: 120.0341926g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 1
Heavy Atom Count: 7
Rotatable Bond Count: 1
Complexity: 80.1
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.1
Topological Polar Surface Area: 12.5Å²

Experimental Properties

PSA: 12.53

3-(chloromethyl)-2,2-dimethyloxirane Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Chemenu	CM466732-100mg	3-(chloromethyl)-2,2-dimethyl-oxirane	79457-63-9	95%+	100mg	$499	2024-07-23
Chemenu	CM466732-250mg	3-(chloromethyl)-2,2-dimethyl-oxirane	79457-63-9	95%+	250mg	$700	2024-07-23
Chemenu	CM466732-500mg	3-(chloromethyl)-2,2-dimethyl-oxirane	79457-63-9	95%+	500mg	$1088	2024-07-23
Chemenu	CM466732-1g	3-(chloromethyl)-2,2-dimethyl-oxirane	79457-63-9	95%+	1g	$1390	2024-07-23
Enamine	EN300-318449-1g	3-(chloromethyl)-2,2-dimethyloxirane	79457-63-9	95%	1g	$1229.0	2023-09-05
Enamine	EN300-318449-5g	3-(chloromethyl)-2,2-dimethyloxirane	79457-63-9	95%	5g	$3562.0	2023-09-05
Enamine	EN300-318449-10g	3-(chloromethyl)-2,2-dimethyloxirane	79457-63-9	95%	10g	$5283.0	2023-09-05
Enamine	EN300-318449-0.05g	3-(chloromethyl)-2,2-dimethyloxirane	79457-63-9	95.0%	0.05g	$285.0	2025-03-19
Enamine	EN300-318449-0.1g	3-(chloromethyl)-2,2-dimethyloxirane	79457-63-9	95.0%	0.1g	$426.0	2025-03-19
Enamine	EN300-318449-0.25g	3-(chloromethyl)-2,2-dimethyloxirane	79457-63-9	95.0%	0.25g	$607.0	2025-03-19